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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of 2-(N-
morpholino)ethanesulfonic acid sodium salt (MES sodium salt) in deionized water. This
document consolidates available quantitative data, outlines experimental protocols for solubility
determination, and presents a visual representation of the experimental workflow. MES sodium
salt is a widely used zwitterionic buffer in biological and biochemical research, valued for its
stability and compatibility with various biological systems.[1][2][3]

Quantitative Solubility Data

The solubility of MES sodium salt in deionized water is high, though reported values vary
across different sources. This variation may be attributable to differences in experimental
conditions such as temperature and pH. The following table summarizes the available
guantitative data.

Solubility (g/L) Molarity (mol/L) Temperature Source
590 ~2.72 Not Specified [4]

500 ~2.30 Not Specified [5][6]
335.3 ~1.54 20°C [7]

Molecular Weight of MES Sodium Salt: 217.22 g/mol [4][5]
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It is also reported that a 10% solution (100 g/L) is clear and complete, and a 33% solution (330
g/L) is clear and colorless, indicating good solubility at these concentrations.[1][8]

Factors Influencing Solubility
Temperature

The solubility of most solid solutes in water, including salts like MES sodium salt, generally
increases with a rise in temperature.[9] This is due to the increased kinetic energy of the water
molecules, which facilitates the disruption of the solute's crystal lattice structure. While specific
guantitative data on the temperature-dependent solubility of MES sodium salt is not readily
available, it is a critical factor to consider. For instance, preparing concentrated stock solutions
may be more efficient at slightly elevated temperatures. Conversely, cooling a saturated
solution could lead to precipitation. When preparing MES buffers, it is crucial to ensure the final
temperature is that at which the buffer will be used, as temperature can also affect the pH.[10]

pH

MES sodium salt is the sodium salt of a weak acid. The pH of a solution of MES sodium salt
in deionized water is typically in the range of 8.5 to 10.4, depending on the concentration.[4][6]
The useful buffering range for MES is between pH 5.5 and 6.7.[4][11][12] To prepare a buffer
within this range, the pH of the MES sodium salt solution would need to be adjusted
downwards using an acid, or by combining solutions of MES free acid and MES sodium salt.
[10][13] The solubility of the system will then depend on the final pH and the concentrations of
the MES species in solution.

Experimental Protocol for Determining Solubility

This protocol outlines a general method for determining the solubility of MES sodium salt in
deionized water at a specific temperature.

Materials:
o MES sodium salt powder
e Deionized water

 Stirring rod or magnetic stirrer and stir bar
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Graduated beaker or volumetric flask
Analytical balance
Temperature control system (e.g., water bath)

pH meter (optional, for pH-dependent studies)

Procedure:

Preparation: Ensure all glassware is clean and dry. Prepare a temperature-controlled
environment for the experiment.

Weighing: Accurately weigh a known amount of MES sodium salt using an analytical
balance.

Dissolution: Transfer the weighed MES sodium salt into a beaker containing a known
volume of deionized water.

Stirring: Stir the mixture using a stirring rod or a magnetic stirrer. Continuous agitation is
necessary to ensure the powder dissolves efficiently.

Observation: Continue to add small, known quantities of MES sodium salt to the solution,
allowing time for dissolution after each addition. The point at which a small amount of the
powder no longer dissolves, and the solution remains saturated, indicates that the solubility
limit has been reached.

Equilibration: Allow the saturated solution to equilibrate at the desired temperature for a set
period to ensure maximum dissolution.

Measurement: The total mass of MES sodium salt dissolved in the known volume of
deionized water represents its solubility at that temperature.

pH Adjustment (Optional): If determining solubility at a specific pH, use a pH meter and
adjust the pH of the solution with a suitable acid (e.g., HCI) or base (e.g., NaOH) as needed
during the dissolution process.[2][14]
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Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of
MES sodium salt solubility.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b011074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Materials:

- MES Sodium Salt

- Deionized Water
- Glassware
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Caption: Workflow for determining the solubility of MES sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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